Cas no 898410-70-3 (4-butoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: 4-butoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 898410-70-3
• MF: C₂₀H₂₁N₃O₃S
• MW: 383.46404337883
• CID: 5481277
• Update Time: 2025-07-20

4-butoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-butoxy-N-[5-[2-(methylthio)phenyl]-1,3,4-oxadiazol-2-yl]-
• 4-butoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

• Inchi： 1S/C20H21N3O3S/c1-3-4-13-25-15-11-9-14(10-12-15)18(24)21-20-23-22-19(26-20)16-7-5-6-8-17(16)27-2/h5-12H,3-4,13H2,1-2H3,(H,21,23,24)
• InChI Key： JVASLTRMBFMFQA-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2SC)O1)(=O)C1=CC=C(OCCCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-butoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

Comprehensive Overview of 4-butoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 898410-70-3)

The compound 4-butoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 898410-70-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3,4-oxadiazole core and a methylsulfanylphenyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 4-butoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide has surged, driven by advancements in drug discovery and material science. The compound's oxadiazole ring is known for its stability and versatility, making it a key building block in the design of small-molecule inhibitors and functional materials. This aligns with current trends in precision medicine and green chemistry, where researchers seek sustainable and efficient synthetic pathways.

One of the most frequently asked questions about CAS No. 898410-70-3 revolves around its synthesis and purification methods. The compound is typically prepared through multi-step organic reactions, including condensation and cyclization processes. Optimizing these procedures is critical for achieving high yields and purity, which are essential for pharmaceutical-grade applications. Additionally, its solubility and stability under various conditions are topics of ongoing investigation, as these properties influence its practical utility.

The methylsulfanyl group in 4-butoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide introduces interesting chemical reactivity, enabling further functionalization. This feature is particularly valuable in medicinal chemistry, where modifying side chains can enhance a compound's bioavailability or target specificity. Recent studies have explored its potential as a kinase inhibitor or antimicrobial agent, reflecting broader industry interests in combating drug-resistant pathogens and chronic diseases.

From an industrial perspective, CAS No. 898410-70-3 is often discussed in the context of scale-up challenges and cost-effective production. Companies are investing in flow chemistry and catalytic methods to streamline its manufacture, reducing waste and energy consumption. These efforts resonate with the growing emphasis on sustainable synthesis and circular economy principles, which are top priorities for modern chemical enterprises.

In summary, 4-butoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide represents a fascinating intersection of chemistry and innovation. Its structural complexity and functional diversity make it a subject of intense research, with implications for drug development, material science, and beyond. As scientific inquiry continues to unravel its full potential, this compound is poised to play a pivotal role in addressing some of today's most pressing challenges in health and technology.